2-(2,4-Dichlorophenyl)-3-oxobutanenitrile

• Molecular Formula: C10H7Cl2NO
• Molecular Weight: 228.07 g/mol
• IUPAC Name: 2-(2,4-dichlorophenyl)-3-oxobutanenitrile
• InChI: InChI=1S/C10H7Cl2NO/c1-6(14)9(5-13)8-3-2-7(11)4-10(8)12/h2-4,9H,1H3
• InChI Key: WUGKLBPNRZUFNG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C#N)C1=C(C=C(C=C1)Cl)Cl

Description

2-(2,4-Dichlorophenyl)-3-oxobutanenitrile is a useful research compound. Its molecular formula is C10H7Cl2NO and its molecular weight is 228.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,4-dichlorophenylacetonitrile (30.00 gms , 161 mmol) (Aldrich) in dry ethyl acetate (36 ml) was added dropwise to an ethanolic solution of sodium ethoxide, prepared in situ from sodium metal (4.90 g , 213 mmol) and dry ethanol (60 ml). This reaction mixture was refluxed for two hours, allowed to stand overnight at room temperature and the ethanol was evaporated. The yellow solid obtained was dissolved in water and the resulting solution was extracted twice with ether. The aqueous layer was chilled and acidified with hydrochloric acid. The crude product was extracted with ether to give 23.31 g of white solid.